Cas no 1029768-10-2 (3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline)

• Product Name: 3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline
• CAS No: 1029768-10-2
• MF: C₁₈H₁₄FN₃O
• MW: 307.321667194366
• CID: 5382932
• Update Time: 2025-10-18

3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline

• Inchi： 1S/C18H14FN3O/c1-2-23-13-6-3-11(4-7-13)17-15-10-20-16-8-5-12(19)9-14(16)18(15)22-21-17/h3-10H,2H2,1H3,(H,21,22)
• InChI Key： FLVKOJOMRKNKBG-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C2NN=C(C3=CC=C(OCC)C=C3)C=2C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline

3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline (CAS No. 1029768-10-2): A Comprehensive Overview

3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline (CAS No. 1029768-10-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoloquinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline make it a promising candidate for the development of novel drugs targeting various diseases.

The molecular structure of 3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline is characterized by a pyrazoloquinoline core substituted with an ethoxyphenyl group at the 3-position and a fluorine atom at the 8-position. These substitutions contribute to the compound's unique pharmacological properties, including its ability to interact with specific biological targets. The ethoxyphenyl group enhances the lipophilicity of the molecule, which is crucial for its cellular uptake and distribution. Meanwhile, the fluorine substitution at the 8-position imparts additional stability and modulates the compound's binding affinity to target proteins.

Recent studies have explored the potential therapeutic applications of 3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline has shown promising results in cancer research. Studies have indicated that this compound possesses antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings highlight the potential of 3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline as a novel anticancer agent.

The pharmacokinetic profile of 3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline has also been investigated to assess its suitability for clinical development. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life in animal models. These properties are essential for ensuring effective drug delivery and sustained therapeutic effects. Furthermore, preliminary safety assessments have indicated that 3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline has a favorable safety profile with no significant toxicity observed at therapeutic doses.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the efficacy and safety of 3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline. Phase I trials have demonstrated promising results in terms of safety and tolerability in human subjects. These trials have paved the way for more advanced clinical studies to explore the compound's effectiveness in treating specific diseases.

In conclusion, 3-(4-ethoxyphenyl)-8-fluoro-1H-pyrazolo[4,3-c]quinoline (CAS No. 1029768-10-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel drugs targeting inflammatory diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its eventual use in clinical practice.